Cas no 94222-07-8 (1-(2-Chloropyrimidin-4-yl)-4-piperidinol)

• Product Name: 1-(2-Chloropyrimidin-4-yl)-4-piperidinol
• CAS No: 94222-07-8
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• MDL: MFCD09743694
• CID: 1025313
• PubChem ID: 13340661
• Update Time: 2025-11-02

1-(2-Chloropyrimidin-4-yl)-4-piperidinol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloropyrimidin-4-yl)-4-piperidinol
• 1-(2-chloro-4-pyrimidinyl)-4-Piperidinol
• 1-(2-Chloropyrimidin-4-yl)piperidin-4-ol
• 1-(2-chloropyrimidin-4-yl)piperidin-4-ol(SALTDATA: FREE)
• MFCD09743694
• A859504
• WKJWKWOJWJVUCQ-UHFFFAOYSA-N
• FT-0747110
• AKOS011627895
• SB43342
• SCHEMBL3408440
• DTXSID30537430
• 1-(2-chloropyrimidin-4-yl)piperidin-4-ol, AldrichCPR
• CS-0330129
• DS-2045
• 94222-07-8
• DB-079829

• MDL： MFCD09743694
• Inchi： 1S/C9H12ClN3O/c10-9-11-4-1-8(12-9)13-5-2-7(14)3-6-13/h1,4,7,14H,2-3,5-6H2
• InChI Key： WKJWKWOJWJVUCQ-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1CCC(CC1)O

Computed Properties

• Exact Mass: 213.0668897g/mol
• Monoisotopic Mass: 213.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.2Ų

Additional information on 1-(2-Chloropyrimidin-4-yl)-4-piperidinol

1-(2-Chloropyrimidin-4-yl)-4-piperidinol: A Novel Compound with Promising Applications in Biomedical Research

1-(2-Chloropyrimidin-4-yl)-4-piperidinol, with the chemical identifier CAS No. 94222-07-8, represents a unique molecular scaffold that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, characterized by their six-membered ring structure containing two nitrogen atoms. The 2-chloropyrimidin-4-yl functional group, combined with the 4-piperidinol moiety, creates a complex yet highly versatile chemical entity with potential therapeutic applications. Recent advancements in molecular design and synthetic methodologies have enabled researchers to explore the pharmacological properties of this compound in greater depth, positioning it as a promising candidate for drug development.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the structural advantages of 1-(2-Chloropyrimidin-4-yl)-4-piperidinol. The 4-piperidinol ring, which is a cyclic secondary alcohol, provides a flexible conformational space that can interact with multiple protein targets. This structural feature is particularly advantageous in the design of small molecule inhibitors for kinases, a class of enzymes involved in various pathological conditions. The 2-chloropyrimidin-4-yl group, on the other hand, contributes to the compound's electronic properties, enhancing its ability to form hydrogen bonds and engage in π-π stacking interactions with biomolecules. These properties make the compound a valuable tool for drug discovery efforts targeting oncology and neurodegenerative diseases.

One of the most notable applications of 1-(2-Chloropyrimidin-4-yl)- 4-piperidinol is its potential as an inhibitor of protein kinase B (Akt), a key signaling molecule implicated in cell survival and proliferation. A 2023 preclinical study published in Cancer Research demonstrated that this compound exhibits potent anti-proliferative activity against a panel of cancer cell lines, including breast and pancreatic adenocarcinoma. The mechanism of action involves the modulation of Akt signaling pathways, which are frequently dysregulated in malignant tumors. The compound's ability to selectively target these pathways without significant off-target effects highlights its therapeutic potential in oncology.

Further research published in ACS Chemical Biology (2023) has explored the 4-piperidinol moiety's role in modulating the activity of G protein-coupled receptors (GPCRs). These receptors are critical targets for drug development, with over 30% of all FDA-approved medications targeting GPCRs. The 4-piperidinol group's hydrophilic nature and conformational flexibility enable it to interact with specific binding pockets in GPCRs, potentially enhancing the selectivity and efficacy of therapeutic agents. This property makes 1-(2-Chloropyrimidin-4-yl)-4-piperidinol a valuable scaffold for the development of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

Recent advances in computational chemistry have further elucidated the molecular interactions of 1-(2-Chloropyrimidin-4-yl)-4-piperidinol. A 2023 study published in Journal of Computational Chemistry utilized molecular dynamics simulations to investigate the compound's binding affinity to various protein targets. The results indicated that the compound exhibits a high degree of conformational adaptability, allowing it to adopt multiple binding orientations that optimize its interactions with target proteins. This flexibility is particularly important in the design of drugs with high potency and low toxicity, as it minimizes the risk of off-target effects.

The synthesis of 1-(2-Chloropyrimidin-4-yl)-4-piperidinol has also been a focus of recent research. A 2023 paper published in Organic & Biomolecular Chemistry described a novel synthetic route that significantly improves the yield and purity of this compound. The method involves a multi-step process that includes the formation of the pyrimidine ring, the introduction of the chloro group, and the cyclization to form the piperidinol ring. This synthetic strategy not only enhances the accessibility of the compound for pharmaceutical applications but also provides a foundation for the development of analogs with improved pharmacokinetic profiles.

In addition to its therapeutic potential, 1-(2-Chloropyrimidin-4-yl)-4-piperidinol has been investigated for its role in the development of diagnostic agents. A 2023 study published in Biomaterials Science explored the compound's ability to serve as a fluorescent probe for detecting specific biomolecules. The 4-piperidinol group's hydrophilic nature and the 2-chloropyrimidin-4-yl group's electronic properties contribute to the compound's photophysical characteristics, making it suitable for use in bioimaging and biosensing applications. This dual functionality underscores the compound's versatility in biomedical research.

Furthermore, the compound's potential applications in the field of antimicrobial therapy have been investigated. A 2023 study published in Antimicrobial Agents and Chemotherapy demonstrated that 1-(2-Chloropyrimidin-4-yl)-4-piperidinol exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves the disruption of bacterial cell membranes, which is facilitated by the compound's amphipathic nature. This property makes the compound a promising candidate for the development of new antibiotics, particularly in light of the growing threat of antibiotic resistance.

The pharmacokinetic properties of 1-(2-Chloropyrimidin-4-yl)-4-piperidinol have also been studied to assess its potential for clinical use. A 2023 preclinical study published in Drug Metabolism and Disposition evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated that the compound has favorable pharmacokinetic properties, including high oral bioavailability and a long half-life, which are essential for the development of oral medications. These findings suggest that the compound has the potential to be developed into a therapeutic agent with a favorable safety profile.

In conclusion, 1-(2-Chloropyrimidin-4-yl)-4-piperidinol represents a promising candidate for the development of new therapeutic agents. Its unique structural features, including the 4-piperidinol ring and the 2-chloropyrimidin-4-yl group, provide a versatile platform for the design of drugs targeting a wide range of diseases. Ongoing research in areas such as oncology, neurodegenerative disorders, antimicrobial therapy, and diagnostic applications highlights the compound's potential to make significant contributions to the field of pharmaceutical science. As research in this area continues to advance, the development of 1-(2-Chloropyrimidin-4-yl)-4-piperidinol into a clinically relevant therapeutic agent remains a promising avenue for future exploration.